Cas no 5832-54-2 (1-Azabicyclo[2.2.2]octan-3-one,2-methylene-, hydrochloride (1:1))

• Product Name: 1-Azabicyclo[2.2.2]octan-3-one,2-methylene-, hydrochloride (1:1)
• CAS No: 5832-54-2
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• CID: 375673
• PubChem ID: 18401284
• Update Time: 2025-04-19

1-Azabicyclo[2.2.2]octan-3-one,2-methylene-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-3-one,2-methylene-, hydrochloride (1:1)
• 2-methylenequinuclidin-3-one hydrochloride
• 2-Methylenequinuclidin-3-one HCl
• 2-methylidene-1-azabicyclo[2.2.2]octan-3-one
• 1-Azabicyclo[2.2.2]octan-3-one, 2-methylene-,hydrochloride (1:1)
• 2-methylene-3-quinuclidinone hydrochloride
• 5832-54-2
• 2-Methylidene-1-azabicyclo[2.2.2]octan-3-one--hydrogen chloride (1/1)
• NS00047652
• 3-Quinuclidinone, 2-methylene-, hydrochloride
• AKOS006281014
• UQX4TGR7ZR
• AGFGFBLVWBFYCR-UHFFFAOYSA-N
• 2-methylene-3-oxoquinuclidine hydrochloride
• SCHEMBL2229287
• NSC93806
• NSC-93806
• DTXSID70973858

• Inchi： 1S/C8H11NO.ClH/c1-6-8(10)7-2-4-9(6)5-3-7;/h7H,1-5H2;1H
• InChI Key： AGFGFBLVWBFYCR-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(=C)N2CCC1CC2

Computed Properties

• Exact Mass: 173.06086
• Monoisotopic Mass: 173.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 1.11
• Boiling Point: 263.6°Cat760mmHg
• Flash Point: 109.2°C
• Refractive Index: 1.539
• PSA: 20.31
• LogP: 1.53470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines Quinuclidones